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Introduction
2-Thiophenecarbonitrile, also known by synonyms such as 2-Cyanothiophene and 2-

Thenonitrile, is a heterocyclic aromatic compound with the CAS number 1003-31-2[1][2][3][4]. It

is characterized by a five-membered thiophene ring substituted with a cyano (-C≡N) group at

the 2-position[1]. This molecular architecture, particularly the electron-withdrawing nature of the

nitrile group, significantly influences the electron density of the thiophene ring, making 2-
Thiophenecarbonitrile a versatile and highly reactive intermediate in organic synthesis[1]. Its

importance is underscored by its role as a key building block in the creation of a wide range of

complex molecules, including active pharmaceutical ingredients (APIs), agrochemicals, and

advanced functional materials like liquid crystals and organic electronics[1][5][6][7]. This guide

provides a comprehensive overview of its properties, synthesis, applications, and safety

protocols.

Chemical and Physical Properties
2-Thiophenecarbonitrile is typically a transparent, colorless to yellow liquid at room

temperature[1][6]. It is slightly miscible with water but shows good solubility in many organic

solvents[1][2]. Its key physical and chemical properties are summarized below.
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Table 1: General and Physical Properties of 2-Thiophenecarbonitrile

Property Value Reference(s)

CAS Number 1003-31-2 [2][3][4][8]

Molecular Formula C₅H₃NS [2][3][4][8][9]

Molecular Weight 109.15 g/mol [2][3][4][9][10]

Appearance Clear colorless to yellow liquid [1][6][11]

Boiling Point 192 °C (lit.) [1][2][11][12]

Melting Point 125-134 °C (decomposes) [2][6]

Density 1.172 g/mL at 25 °C (lit.) [1][2][11][12]

Refractive Index (n²⁰/D) 1.563 (lit.) [2][3][11][12]

Flash Point 53 °C (127.4 °F) - closed cup [3]

Water Solubility Slightly miscible [1][2][11]

Storage Temperature
Room Temperature, Sealed in

dry, Keep in dark place
[2][6]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-
Thiophenecarbonitrile. Various spectroscopic techniques have been used to confirm its

structure.

Table 2: Spectral Data for 2-Thiophenecarbonitrile
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Technique Description Reference(s)

¹H NMR
Spectra available for structural

confirmation.
[13]

¹³C NMR
Data available for confirming

the carbon framework.
[13]

Mass Spec (GC-MS)

Mass spectrometry data is

available, with a molecular ion

peak corresponding to its

molecular weight.

[10]

IR Spectroscopy

Infrared spectra, including

FTIR and ATR-IR, are

available, showing

characteristic nitrile and

thiophene stretches.

[10]

Raman Spectroscopy
Raman spectral data has been

documented.
[10]

Synthesis and Experimental Protocols
The synthesis of 2-Thiophenecarbonitrile is typically achieved through established organic

chemistry methodologies, often starting from thiophene derivatives and employing cyanation

reactions[1]. The goal is to achieve high yields and purity, often exceeding 99%, to meet the

stringent requirements of the pharmaceutical and materials science industries[1][5].

Common Synthetic Routes
Sandmeyer Reaction: This classic reaction involves the conversion of an aromatic amine to a

nitrile via a diazonium salt intermediate. For 2-Thiophenecarbonitrile, this would start with

2-aminothiophene, which is diazotized and then reacted with a cyanide salt, typically in the

presence of a copper(I) catalyst[14][15][16].

Cyanation of 2-Halothiophenes: This method involves the substitution of a halogen (e.g., Br,

I, or Cl) on the thiophene ring with a cyanide group. This nucleophilic substitution is often
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catalyzed by transition metals like palladium or nickel, using cyanide sources such as zinc

cyanide (Zn(CN)₂) or potassium ferrocyanide[17][18].

Experimental Protocol 1: Synthesis via Sandmeyer
Reaction
This protocol describes a representative procedure for the synthesis of 2-
Thiophenecarbonitrile from 2-aminothiophene.

Materials:

2-Aminothiophene

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Copper(I) Cyanide (CuCN)

Sodium Cyanide (NaCN)

Deionized Water

Diethyl Ether

Anhydrous Magnesium Sulfate (MgSO₄)

Ice

Procedure:

Diazotization: In a three-necked flask equipped with a mechanical stirrer and a thermometer,

dissolve 2-aminothiophene (1 equivalent) in a mixture of concentrated HCl and water, cooled

to 0-5 °C in an ice-salt bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise to the

stirred amine solution. Maintain the temperature below 5 °C throughout the addition to form
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the stable diazonium salt solution. The completion of diazotization can be checked with

starch-iodide paper.

Cyanation: In a separate, larger flask, prepare a solution of copper(I) cyanide (1.2

equivalents) and sodium cyanide (1.3 equivalents) in water. Warm the solution gently if

needed to ensure complete dissolution, then cool it to 5-10 °C.

Slowly and carefully add the cold diazonium salt solution to the stirred copper cyanide

solution. Vigorous evolution of nitrogen gas will occur. Control the rate of addition to maintain

the reaction temperature below 20 °C.

After the addition is complete, allow the mixture to warm to room temperature and then heat

gently (e.g., to 50-60 °C) for 1-2 hours to ensure the reaction goes to completion.

Work-up and Purification: Cool the reaction mixture and extract the product with diethyl ether

(3 x volume).

Combine the organic extracts and wash sequentially with a dilute sodium hydroxide solution

and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by

rotary evaporation.

The crude 2-Thiophenecarbonitrile can be purified by vacuum distillation to yield a

colorless to pale yellow liquid.

Diagram 1: Synthesis Workflow via Sandmeyer Reaction

Step 1: Diazotization Step 2: Cyanation Step 3: Purification

2-Aminothiophene Thiophene-2-diazonium salt

  NaNO₂, HCl
  0-5 °C 2-Thiophenecarbonitrile

(Crude Product)

  CuCN, NaCN
  <20 °C then heat Pure 2-Thiophenecarbonitrile

  Extraction
  Vacuum Distillation

Click to download full resolution via product page

Diagram 1: Synthesis Workflow via Sandmeyer Reaction
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Reactivity and Applications in Drug Development
2-Thiophenecarbonitrile is a valuable precursor in medicinal chemistry and materials science.

The thiophene ring is a common scaffold in many pharmaceutical agents, and the nitrile group

is a versatile functional handle that can be converted into other functionalities such as amines,

amides, carboxylic acids, or tetrazoles[19].

Key Applications:

Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of various

APIs. It has been used in the preparation of thiaplatinacycles and 2,2′-thienylpyrroles, which

are scaffolds for exploring new therapeutic compounds[2][3][5][20].

Agrochemicals: The compound is used in the formulation and synthesis of effective

pesticides[1][7].

Materials Science: It is a building block for developing liquid crystals and organic electronic

materials due to its aromatic and polar characteristics[1][6].
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Diagram 2: Reactivity and Applications of 2-Thiophenecarbonitrile

Chemical Transformations

Resulting Scaffolds & Products

2-Thiophenecarbonitrile

Reduction
(e.g., H₂, Catalyst)

Hydrolysis
(Acid/Base)

Cycloaddition
(e.g., with Azides)

Functional Materials
(e.g., Liquid Crystals)

Direct Use

Thienyl Amines Thiophenecarboxylic Acids Thienyl Tetrazoles

Complex APIs & Agrochemicals

Click to download full resolution via product page

Diagram 2: Reactivity and Applications

The unique properties of 2-Thiophenecarbonitrile arise directly from its molecular structure.

The interplay between the aromatic thiophene ring and the strongly electron-withdrawing nitrile

group dictates its physical and chemical behavior.
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Diagram 3: Structure-Property Relationships

Structural Features
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Electrophilic Substitution)

Provides aromaticity

Physical Properties
(Liquid State, Polarity,
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Electron-Withdrawing
Nitrile Group (-C≡N)

Activates ring Increases polarity & dipole moment

Versatile Synthetic
Building Block

Click to download full resolution via product page

Diagram 3: Structure-Property Relationships

Safety and Handling
2-Thiophenecarbonitrile is classified as a hazardous chemical and requires careful handling

in a laboratory or industrial setting[21]. It is a flammable liquid and vapor, is harmful if

swallowed, and can cause skin irritation and serious eye damage[2][10][21].

Table 3: Safety and Hazard Information for 2-Thiophenecarbonitrile
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Category Information Reference(s)

GHS Pictograms

GHS02 (Flammable), GHS05

(Corrosive), GHS07

(Harmful/Irritant)

[2]

Signal Word Danger [2][3][21]

Hazard Statements

H226: Flammable liquid and

vapor.H302: Harmful if

swallowed.H315: Causes skin

irritation.H318: Causes serious

eye damage.H335: May cause

respiratory irritation.

[2][3][10][21]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2][3][21]

Handling

Use only under a chemical

fume hood. Keep away from

open flames, hot surfaces, and

sources of ignition. Use non-

sparking tools. Avoid contact

with skin, eyes, and clothing.

[21][22]

Storage

Keep containers tightly closed

in a dry, cool, and well-

ventilated place. Store in a

flammables area.

[11][21]
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Incompatible Materials
Strong oxidizing agents,

Strong bases.
[21]

Personal Protective Equipment

(PPE)

Eyeshields, faceshields,

protective gloves, and a

suitable respirator (e.g., type

ABEK EN14387 filter).

[3][21]

Conclusion
2-Thiophenecarbonitrile (CAS 1003-31-2) is a cornerstone intermediate with significant utility

in the pharmaceutical, agrochemical, and material science sectors. Its unique combination of a

thiophene core and a reactive nitrile group provides a versatile platform for the synthesis of

diverse and complex molecules. A thorough understanding of its properties, synthetic routes,

and handling requirements is essential for researchers and developers to safely and effectively

leverage this compound in their work. The continued application of 2-Thiophenecarbonitrile is

poised to contribute to innovations in drug discovery and the development of novel materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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